2,4,6-trimethyl-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide
• InChI: InChI=1S/C15H15NO3S/c1-10-8-11(2)15(12(3)9-10)20(18,19)16-13-4-6-14(17)7-5-13/h4-9H,1-3H3
• InChI Key: ULOXXRLVRPXALP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N=C2C=CC(=O)C=C2)C
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives involves the condensation of substituted benzaldehydes with sulfonamides or amines. For example, Gul et al. (2016) synthesized a series of benzenesulfonamides by starting from substituted benzaldehydes and 4-hydrazinobenzenesulfonamide, demonstrating a versatile approach to introduce various substituents and achieve different derivatives (Gul et al., 2016).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the interactions and reactivity of a compound. Al-Hourani et al. (2016) characterized the crystal structure of a related sulfonamide derivative, providing insights into its molecular geometry and intermolecular interactions, which are pivotal for its biological activity (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Benzenesulfonamides participate in a variety of chemical reactions, including cycloadditions and substitutions, which are essential for their functionalization. The reactivity of such compounds towards Wittig reagents, as explored by Boulos et al. (1991), showcases the potential for creating diverse molecular structures through different chemical reactions (Boulos et al., 1991).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, play a significant role in the application of benzenesulfonamides. The work of Mohamed-Ezzat et al. (2023) on the synthesis and structural characterization of a sulfonamide derivative emphasizes the importance of these aspects for understanding the compound's behavior in different environments (Mohamed-Ezzat et al., 2023).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different classes of reagents, define the functional scope of benzenesulfonamides. Studies on their inhibition potency against enzymes, such as carbonic anhydrases, illustrate the biochemical significance of these compounds, offering a window into their mechanism of action and potential therapeutic uses (Eldehna et al., 2017).